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Compound of Interest

Compound Name:
PROTAC BRD4 ligand-2

hydrochloride

Cat. No.: B15621478 Get Quote

Essential Safety and Handling Guide for
PROTAC BRD4 Ligand-2 Hydrochloride
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling PROTAC BRD4 ligand-2 hydrochloride. The

content herein outlines operational procedures, personal protective equipment (PPE)

recommendations, and disposal plans to ensure the safe and effective use of this compound in

a laboratory setting.

Compound Properties and Storage
PROTAC BRD4 ligand-2 hydrochloride is a ligand for the target protein BRD4, intended for

research use only.[1][2][3] It is not intended for medical applications.[1] The hydrochloride salt

form generally offers enhanced water solubility and stability compared to its free base form.[4]
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Property Value Source

Molecular Formula C₂₂H₁₈Cl₂N₆ [1]

Molecular Weight 437.32 g/mol [1]

Appearance Solid [5]

Storage (Solid)
4°C, sealed, away from

moisture and light
[1]

Storage (In Solvent)

-80°C for 6 months; -20°C for 1

month (sealed, away from

moisture and light)

[1][6]

Personal Protective Equipment (PPE)
While a specific Safety Data Sheet (SDS) with comprehensive hazard information for PROTAC
BRD4 ligand-2 hydrochloride is not readily available, the following PPE recommendations

are based on general laboratory safety best practices for handling potent, biologically active

research chemicals.[5][7] A thorough hazard assessment should be conducted for any new

experimental protocol.[8]
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PPE Category
Specific
Recommendations

Rationale

Eye Protection
Chemical safety goggles or a

face shield.[5]

Protects against splashes and

airborne particles.[8][9]

Hand Protection

Chemically resistant gloves

(e.g., nitrile).[5] Double gloving

may be necessary for added

protection.[8]

Prevents skin contact with the

compound.[8][9]

Body Protection
A laboratory coat must be

worn.[5][8]

Protects against spills and

contamination of personal

clothing.

Respiratory Protection

Use in a well-ventilated area. A

chemical fume hood is

recommended for handling the

solid and preparing stock

solutions.[5][10]

Minimizes inhalation of the

compound, which may be

harmful.

Operational Plan: Handling and Disposal
Receiving and Storage: Upon receipt, equilibrate the vial to room temperature before opening

to avoid moisture condensation.[5] Store the compound as recommended in the table above to

maintain its integrity.[1][6]

Handling:

All handling of the solid compound should occur within a chemical fume hood to minimize

exposure.[5][10]

Avoid the formation of dust and aerosols.[7]

Use non-sparking tools to prevent ignition sources.[7]

Do not eat, drink, or smoke in the handling area.[10]

Wash hands thoroughly after handling the compound.[10]
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Spill Management: In the event of a spill, evacuate the area and ensure adequate ventilation.

[10] Wear the full personal protective equipment outlined above. For solid spills, carefully

sweep or vacuum the material, avoiding dust generation.[10] For liquid spills, absorb with an

inert material.[10] Collect all waste in a suitable, sealed container for disposal.[7]

Disposal: PROTAC BRD4 ligand-2 hydrochloride should be treated as hazardous chemical

waste.[10] Dispose of the compound and any contaminated materials in accordance with local,

state, and federal regulations.[7][10] Do not allow the chemical to enter drains or the

environment.[7]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO:

This protocol is based on general procedures for similar compounds.[5]

Equilibrate the vial of solid PROTAC BRD4 ligand-2 hydrochloride to room temperature.

In a chemical fume hood, weigh the desired amount of the solid compound.

To prepare a 10 mM stock solution, add the appropriate volume of anhydrous DMSO. For

example, for 1 mg of the compound (MW: 437.32), add 228.67 µL of DMSO.[1]

Vortex or sonicate the solution until the solid is completely dissolved.[1]

Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw cycles.[5]

Store the aliquots at -80°C or -20°C as recommended.[1][6]

Workflow for Handling PROTAC BRD4 Ligand-2 Hydrochloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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